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Compound of Interest

Compound Name: Tas-108

Cat. No.: B1683770 Get Quote

Essential Safety and Handling Guide for Tas-108
This guide provides crucial safety and logistical information for the handling and disposal of

Tas-108 (also known as SR-16234), a potent steroidal antiestrogen compound.[1][2][3]

Adherence to these procedures is vital for ensuring laboratory safety and maintaining

experimental integrity for researchers, scientists, and drug development professionals. As a

potent bioactive compound, Tas-108 should be handled with a high degree of care, treating it

as a hazardous substance. All users must review any available Safety Data Sheet (SDS) from

the supplier and be familiar with their institution's safety protocols for handling potent

compounds before commencing any work.

Core Safety and Personal Protective Equipment (PPE)
Given the potent nature of Tas-108, minimizing all routes of exposure (inhalation, skin contact,

and ingestion) is paramount. The following personal protective equipment is mandatory when

handling this compound.

Quantitative Data Summary for Handling Potent Pharmaceutical Compounds

Since specific Occupational Exposure Limits (OELs) for Tas-108 are not publicly available, a

control banding approach based on the compound's pharmacological activity is recommended.

Potent compounds like Tas-108 typically fall into bands requiring stringent control measures.
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Hazard Category

Occupational

Exposure Limit

(OEL)

Primary Engineering

Controls

Required Personal

Protective

Equipment (PPE)

High Potency < 10 µg/m³

- Chemical Fume

Hood- Ventilated

Balance Enclosure

(for weighing)- Glove

Box or Isolator (for

highly sensitive

operations)

- Double Nitrile

Gloves- Chemical

Splash Goggles-

Disposable Lab Coat

with Knit Cuffs- Arm

Sleeves- Respiratory

Protection (e.g., N95

or higher, based on

risk assessment)

This table provides general guidance. A site-specific risk assessment should be conducted to

determine the precise controls needed.

Operational Plan: From Receipt to Disposal
The following step-by-step guide outlines the safe handling workflow for Tas-108.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored in a cool, dry, and well-ventilated area, away from incompatible materials. The storage

location should be clearly labeled as "Potent Compound" and accessible only to authorized

personnel.

Handling and Experimental Procedures
All handling of solid Tas-108 must be performed in a certified chemical fume hood to prevent

inhalation of airborne particles. When weighing the compound, a ventilated balance enclosure

should be used. To prepare solutions, slowly add the appropriate solvent (e.g., DMSO) to the

solid to minimize splashing. When diluting stock solutions or adding the compound to

experimental setups, continue to wear all prescribed PPE. It is advisable to work over a

disposable absorbent bench pad to contain any potential spills.
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Decontamination
All non-disposable equipment that has come into contact with Tas-108 should be

decontaminated. Consult your institution's guidelines for decontaminating equipment exposed

to potent compounds. Work surfaces within the fume hood should be wiped down with a

suitable cleaning agent after each use.

Disposal Plan
Proper disposal of Tas-108 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with Tas-108, including gloves,

lab coats, bench pads, and pipette tips, should be collected in a dedicated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of Tas-108 and contaminated liquid media should be

collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not

dispose of this waste down the drain.

All waste must be disposed of through your institution's hazardous waste management

program.

Experimental Protocols and Signaling Pathways
While specific experimental protocols for Tas-108 are proprietary to its developers, general

laboratory procedures for handling potent steroidal compounds should be followed. Tas-108 is

a pure estrogen receptor-α antagonist and a partial agonist on estrogen receptor-β.[2][4] Its

mechanism of action involves binding to estrogen receptors, which inhibits the growth of

estrogen-dependent tumors.[4]

Logical Workflow for Safe Handling of Tas-108
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Safe Handling and Disposal Workflow for Tas-108

Preparation

Handling

Cleanup and Disposal

Review SDS and Protocols

Don Full PPE

Proceed if understood

Prepare Chemical Fume Hood

Weigh in Ventilated Enclosure

Prepare Stock Solution

Perform Experiment

Decontaminate Equipment and Surfaces

Segregate Solid and Liquid Waste

Dispose via Hazardous Waste Program

Doff PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Tas-108.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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